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Compound of Interest

Compound Name: N-Benzylanthranilic acid
CAS No.: 6622-55-5
Cat. No.: B141590
Get Quote
& J

Introduction & Scope

N-Benzylanthranilic acid (NBAA) is a critical intermediate in the synthesis of acridine
derivatives (such as acridone) and a structural scaffold for fenamate-class non-steroidal anti-
inflammatory drugs (NSAIDs). Its quality is paramount; impurities such as unreacted anthranilic
acid or poly-benzylated byproducts can drastically lower yields during subsequent cyclization
steps (e.g., polyphosphoric acid-mediated ring closure).

This guide provides a self-validating analytical framework for NBAA. Unlike generic protocols,
we focus on the specific chemical behavior of the N-benzyl secondary amine and the ortho-
carboxylic acid moiety to ensure robust characterization.

Target Molecule:
¢ |[UPAC Name: 2-(Benzylamino)benzoic acid[1][2]

« CAS: 6622-55-5[1][3]
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e Molecular Formula: C14H13NO2

e Molecular Weight: 227.26 g/mol [1]

Structural Confirmation (Spectroscopy)
Nuclear Magnetic Resonance (NMR)

Objective: To definitively distinguish NBAA from its precursor (anthranilic acid) and potential N-
benzoyl impurities.

Causality: The diagnostic signal for NBAA is the methylene bridge (

) connecting the aniline nitrogen to the phenyl ring. This signal confirms the success of the
reductive amination or substitution reaction.

Protocol:
e Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-

. (DMSO is preferred over
due to the poor solubility of the zwitterionic amino acid form in non-polar solvents).

e Acquisition: Standard proton (
) scan, 16 scans minimum.

Key Diagnostic Signals (DMSO-
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Moiety

Shift (

ppm)

Multiplicity

Interpretation

-COOH

12.0-13.0

Broad Singlet

Exchangeable
carboxylic proton.

Disappears with

shake.

-NH-

~8.0-8.5

Broad Singlet

Secondary amine
proton. (Shift varies

with concentration).

Ar-H (Anthranilic)

6.5-7.9

Multiplets

4 protons. The proton
ortho to the amine is
typically shielded
(upfield).

Ar-H (Benzyl)

7.2-74

Multiplet

5 protons from the
benzyl ring (overlap

common).

-CHz2-

44-45

Singlet

CRITICAL ID:
Confirms Benzyl

group attachment.

Validation Check: If the signal at ~4.5 ppm is a doublet, it suggests coupling to the NH proton

(slow exchange). If it is absent, the reaction failed. If a signal appears ~165 ppm in

NMR but no CH2 peak exists, check for N-benzoylanthranilic acid (amide impurity).

Fourier Transform Infrared (FTIR)

Objective: Rapid solid-state identification.

o Sample Prep: KBr pellet or Diamond ATR.

o Key Bands:
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o 3300 - 3350 cm~1: N-H stretching (secondary amine). Note: Primary amine doublet of
anthranilic acid (3300/3400) should be absent.

o 1660 - 1680 cm~1: C=0 stretching (carboxylic acid).

o 1580 & 1520 cm~*: Aromatic ring skeletal vibrations.

Purity & Impurity Profiling (HPLC-UV)

Objective: Quantify NBAA and separate it from Anthranilic Acid (AA) and Benzyl Chloride

(BnCl).

Mechanistic Insight: NBAA contains both a basic amine and an acidic carboxyl group

(amphoteric). To achieve sharp peak shapes and reproducible retention, the mobile phase pH

must suppress the ionization of the carboxylic acid (keeping it neutral/hydrophobic) or fully

protonate the amine. An acidic mobile phase (pH ~2.[4]5) is selected to keep the carboxylic

acid (

) protonated, maximizing interaction with the C18 stationary phase.

Method Protocol: AN-HPL C-005

Parameter

Condition

Column

C18 End-capped (e.g., Agilent Zorbax Eclipse
Plus), 4.6 x 150 mm, 5 um

Mobile Phase A

0.1% Phosphoric Acid in Water (pH ~2.2)

Mobile Phase B

Acetonitrile (ACN)

Flow Rate 1.0 mL/min
Injection Vol 10 pL

_ UV @ 280 nm (Isosbestic point region) and 336
Detection

nm (Specific to anthranilic core)

Column Temp 30°C
Gradient Profile:
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Time (min) % A (Aqueous) % B (Organic) Phase Description
0.0 20 10 Initial equilibration
Hold to elute polar
2.0 90 10
salts
15.0 10 90 Ramp to elute NBAA
Wash lipophilic
20.0 10 90 , N _
impurities (Dibenzyl)
21.0 90 10 Re-equilibration

Expected Retention Order:

o Anthranilic Acid (AA): ~4-6 min (More polar, elutes first).

e N-Benzylanthranilic Acid (NBAA): ~12-14 min (Target).

» Dibenzyl/Poly-benzyl impurities: >16 min (Highly lipophilic).

Thermal Analysis (DSC)

Objective: Polymorph screening and purity estimation via melting point depression.

Protocol:

Instrument: Differential Scanning Calorimeter (DSC).

Pan: Aluminum, crimped, non-hermetic.

Ramp: 10°C/min from 40°C to 250°C.

Nitrogen Purge: 50 mL/min.
Data Interpretation:

e Sharp Endotherm Onset:176°C - 179°C.
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» Note: A broad peak or an onset <172°C indicates significant contamination (likely unreacted
anthranilic acid) or solvent inclusion.

Visualized Workflows
Analytical Decision Tree

This diagram illustrates the logical flow for characterizing a synthesized batch of NBAA.
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Click to download full resolution via product page

Caption: Figure 1: Step-by-step analytical decision matrix for NBAA quality control.
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Synthesis & Impurity Logic

Understanding the origin of impurities is essential for the analyst.

N-Benzylanthranilic Acid
(Target: 177°C)

Main Path
Anthranilic Acid
(Starting Material)
T

Impurity A:

Reaction Incomplete Unreacted AA

(Base/Heat)

— Qver-alkylation
Benzyl Chloride

(RT: ~5 min)

Impurity B:
N,N-Dibenzyl derivative
(RT: >16 min)

Click to download full resolution via product page
Caption: Figure 2: Synthesis pathway highlighting critical impurities detectable by HPLC.

References

o National Center for Biotechnology Information. (2023). PubChem Compound Summary for
CID 6622-55-5. Retrieved from [Link]

e Org. Syn. (1939). Synthesis of N-Phenylanthranilic Acid (Analogous Method Reference).
Organic Syntheses, Coll. Vol. 2, p.15. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-BENZYLANTHRANILIC ACID Four Chongging Chemdad Co. , Ltd [chemdad.com]

2. 2-(Benzoylamino)benzoic acid | C14H11NO3 | CID 68482 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. N-BENZYLANTHRANILIC ACID | 6622-55-5 [chemicalbook.com]

4. benzoyl anthranilic acid, 579-93-1 [thegoodscentscompany.com]

To cite this document: BenchChem. [Comprehensive Characterization of N-Benzylanthranilic
Acid: From Synthesis Verification to Impurity Profiling]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b141590/docs#comprehensive-
characterization-of-n-benzylanthranilic-acid-from-synthesis-verification-to-impurity-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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